N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate

• IUPAC Name: N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine;oxalic acid
• InChI: InChI=1S/C18H23NO2.C2H2O4/c1-3-20-17-9-11-18(12-10-17)21-14-13-19(2)15-16-7-5-4-6-8-16;3-1(4)2(5)6/h4-12H,3,13-15H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: VGXXDYSALSYRFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCN(C)CC2=CC=CC=C2.C(=O)(C(=O)O)O
• Molecular Formula: C20H25NO6
• Molecular Weight: 375.4 g/mol

Description

N-benzyl-2-(4-ethoxyphenoxy)-N-methylethanamine oxalate is a useful research compound. Its molecular formula is C20H25NO6 and its molecular weight is 375.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.16818752 g/mol and the complexity rating of the compound is 330. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analytical Techniques in Drug Detection

A study detailed the development of a high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) method for detecting and quantifying a phenethylamines derivative in a case of severe intoxication (Poklis et al., 2014). This demonstrates the application of advanced analytical methods for forensic toxicology, highlighting the importance of precise detection and quantification techniques in understanding drug metabolism and exposure.

Enzymatic Activities and Biochemical Pharmacology

Research on cytochromes P-450's interaction with various substrates has revealed distinct substrate selectivities that could differentiate between different inducers, underscoring the role of enzymatic studies in drug metabolism and the mechanism of action (Burke et al., 1985). These insights are crucial for drug design and understanding the metabolic pathways of new compounds.

Neuropharmacology and Drug Design

Investigations into novel compounds for imaging cerebral β-amyloid plaques in Alzheimer's disease offer a glimpse into the application of chemical derivatives in neuropharmacology (Cui et al., 2012). This research emphasizes the ongoing efforts to develop diagnostic tools and therapeutic agents targeting neurological conditions.

Environmental Science and Catalytic Activities

Studies on the catalytic activities of metal complexes and their applications in environmental science illustrate the potential of chemical compounds in addressing environmental issues and their use in catalysis (Ta et al., 2019). Such research can lead to the development of more efficient catalytic agents for industrial processes and environmental remediation.

Oxidative Stress and Inflammation

Research linking exposure to certain compounds with markers of oxidative stress and inflammation among pregnant women in Puerto Rico (Watkins et al., 2015) points to the broader implications of chemical exposure on health. Understanding these relationships is key to developing safer consumer products and guidelines for exposure.